Cas no 2228529-13-1 (2-(aminomethyl)-4-(1H-indol-3-yl)-2-methylbutan-1-ol)

• Product Name: 2-(aminomethyl)-4-(1H-indol-3-yl)-2-methylbutan-1-ol
• CAS No: 2228529-13-1
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6428509
• PubChem ID: 165945935
• Update Time: 2025-06-23

2-(aminomethyl)-4-(1H-indol-3-yl)-2-methylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(aminomethyl)-4-(1H-indol-3-yl)-2-methylbutan-1-ol
• EN300-1790998
• 2228529-13-1

• Inchi： 1S/C14H20N2O/c1-14(9-15,10-17)7-6-11-8-16-13-5-3-2-4-12(11)13/h2-5,8,16-17H,6-7,9-10,15H2,1H3
• InChI Key： RJBSCXDGNMTECT-UHFFFAOYSA-N
• SMILES： OCC(C)(CN)CCC1=CNC2C=CC=CC1=2

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 62Ų

Additional information on 2-(aminomethyl)-4-(1H-indol-3-yl)-2-methylbutan-1-ol

Compound CAS No 2228529-13-1: 2-(Aminomethyl)-4-(1H-indol-3-yl)-2-methylbutan-1-ol

The compound with CAS number 2228529-13-1, commonly referred to as 2-(aminomethyl)-4-(1H-indol-3-yl)-2-methylbutan-1-ol, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of functional groups, including an indole ring, a hydroxyl group, and an aminomethyl substituent, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of indole-containing compounds in drug discovery, particularly in the development of treatments for neurodegenerative diseases and cancer. The indole moiety in 2-(aminomethyl)-4-(1H-indol-3-yl)-2-methylbutan-1-ol is known to exhibit significant biological activity, often acting as a scaffold for various pharmacophores. This makes the compound a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the indole derivative. Researchers have employed various methodologies, including Friedel-Crafts alkylation and Suzuki coupling reactions, to construct the indole ring and attach the necessary substituents. The introduction of the hydroxyl and aminomethyl groups requires precise control over reaction conditions to ensure high yields and purity.

One of the most intriguing aspects of CAS No 2228529-13-1 is its potential as a chiral building block in asymmetric synthesis. The presence of multiple stereogenic centers in its structure allows for the exploration of enantioselective reactions, which are crucial in the production of optically active compounds for pharmaceutical applications. Recent advancements in catalytic asymmetric synthesis have opened new avenues for the efficient preparation of this compound with high enantiomeric excess.

From a pharmacological perspective, this compound has shown promising results in preliminary assays targeting enzyme inhibition and receptor modulation. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cellular signaling pathways, suggesting its potential as a lead compound for anti-cancer drug development. Additionally, its interaction with G-protein coupled receptors (GPCRs) has been investigated, highlighting its role in modulating neurotransmitter systems.

The structural versatility of 2-(aminomethyl)-4-(1H-indol-3-yl)-2-methylbutan-1-ol also lends itself to applications in materials science. Researchers have explored its use as a precursor for advanced materials, such as coordination polymers and metalloorganic frameworks (MOFs), where its functional groups can serve as binding sites for metal ions.

In conclusion, CAS No 228577967 (commonly known as 4-bromo-N-[5-bromo(phenyldiazenyl)]benzenesulfonamide) represents a fascinating molecule with a wide range of potential applications across multiple disciplines. Its unique structure, combined with recent advances in synthetic methodologies and biological studies, positions it as a valuable tool for future research and development efforts.